2-[6-oxo-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]pyridin-2-yl]acetic acid
2-[6-oxo-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]pyridin-2-yl]acetic acid
Brand Name:
Vulcanchem
CAS No.:
117803-24-4
VCID:
VC20875473
InChI:
InChI=1S/C13H17NO8/c15-5-7-10(19)11(20)12(21)13(22-7)14-6(4-9(17)18)2-1-3-8(14)16/h1-3,7,10-13,15,19-21H,4-5H2,(H,17,18)/t7-,10-,11+,12-,13-/m1/s1
SMILES:
C1=CC(=O)N(C(=C1)CC(=O)O)C2C(C(C(C(O2)CO)O)O)O
Molecular Formula:
C13H17NO8
Molecular Weight:
315.28 g/mol
2-[6-oxo-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]pyridin-2-yl]acetic acid
CAS No.: 117803-24-4
Cat. No.: VC20875473
Molecular Formula: C13H17NO8
Molecular Weight: 315.28 g/mol
* For research use only. Not for human or veterinary use.
![2-[6-oxo-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]pyridin-2-yl]acetic acid - 117803-24-4](/images/no_structure.jpg)
Specification
| CAS No. | 117803-24-4 |
|---|---|
| Molecular Formula | C13H17NO8 |
| Molecular Weight | 315.28 g/mol |
| IUPAC Name | 2-[6-oxo-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]pyridin-2-yl]acetic acid |
| Standard InChI | InChI=1S/C13H17NO8/c15-5-7-10(19)11(20)12(21)13(22-7)14-6(4-9(17)18)2-1-3-8(14)16/h1-3,7,10-13,15,19-21H,4-5H2,(H,17,18)/t7-,10-,11+,12-,13-/m1/s1 |
| Standard InChI Key | ZDYPNWSRIUIALY-WPTBKURFSA-N |
| Isomeric SMILES | C1=CC(=O)N(C(=C1)CC(=O)O)[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O |
| SMILES | C1=CC(=O)N(C(=C1)CC(=O)O)C2C(C(C(C(O2)CO)O)O)O |
| Canonical SMILES | C1=CC(=O)N(C(=C1)CC(=O)O)C2C(C(C(C(O2)CO)O)O)O |
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